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Compound of Interest

Compound Name:
3(S)-Hydroxy-4-methyl-pentanoyl-

CoA

Cat. No.: B15548023 Get Quote

Technical Guide: 3(S)-Hydroxy-4-methyl-
pentanoyl-CoA
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3(S)-Hydroxy-4-methyl-
pentanoyl-CoA, including its chemical identifiers, physicochemical properties, and its general

role in metabolic pathways. Due to the limited availability of specific experimental data for this

exact molecule, this guide also incorporates information on the broader class of 3-hydroxyacyl-

CoAs to provide relevant context for research and development.

Chemical Identifiers and Physicochemical
Properties
While a specific CAS Registry Number for 3(S)-Hydroxy-4-methyl-pentanoyl-CoA is not

readily available in public databases, it is cataloged with other unique identifiers.[1] Its key

identifiers and computed physicochemical properties are summarized below.

Table 1: Identifiers for 3(S)-Hydroxy-4-methyl-pentanoyl-
CoA
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Identifier Type Identifier Source

PubChem CID 131769841 PubChem[2]

HMDB ID HMDB0060135
Human Metabolome

Database[3]

IUPAC Name

S-[2-[3-[[(2S)-4-

[[[(2S,3S,4R,5S)-5-(6-

aminopurin-9-yl)-4-hydroxy-3-

phosphonooxyoxolan-2-

yl]methoxy-

hydroxyphosphoryl]oxy-

hydroxyphosphoryl]oxy-2-

hydroxy-3,3-

dimethylbutanoyl]amino]propa

noylamino]ethyl] (3R)-3-

hydroxy-4-

methylpentanethioate

PubChem[2]

Table 2: Computed Physicochemical Properties of 3(S)-
Hydroxy-4-methyl-pentanoyl-CoA
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Property Value Source

Molecular Formula C27H46N7O18P3S PubChem[2]

Molecular Weight 881.7 g/mol PubChem[2]

Monoisotopic Mass 881.18328981 Da PubChem[2]

XLogP3-AA -5 PubChem[2]

Hydrogen Bond Donor Count 10 PubChem[2]

Hydrogen Bond Acceptor

Count
21 PubChem[2]

Rotatable Bond Count 24 PubChem[2]

Exact Mass 881.18328981 Da PubChem[2]

Topological Polar Surface Area 409 Å² PubChem[2]

Heavy Atom Count 56 PubChem[2]

Complexity 1500 PubChem[2]

Metabolic Significance and Signaling Pathways
3(S)-Hydroxy-4-methyl-pentanoyl-CoA belongs to the class of (S)-3-hydroxyacyl-CoAs.[3]

This class of molecules are critical intermediates in various metabolic pathways. The enzyme

3-hydroxyacyl-CoA dehydrogenase plays a crucial role in the metabolism of these compounds.

[4]

(S)-3-hydroxyacyl-CoAs are key intermediates in:

Fatty Acid Beta-Oxidation: This is a major pathway for energy production from fatty acids. 3-

hydroxyacyl-CoA dehydrogenase catalyzes the third step of this cycle, oxidizing L-3-

hydroxyacyl-CoA to 3-ketoacyl-CoA.[4][5]

Branched-Chain Amino Acid Degradation: The catabolism of valine, leucine, and isoleucine

involves 3-hydroxyacyl-CoA intermediates.[4]
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Other Metabolic Pathways: This class of molecules also participates in lysine degradation,

tryptophan metabolism, and butanoate metabolism, among others.[4]

Deficiencies in enzymes that metabolize 3-hydroxyacyl-CoAs, such as short-chain 3-

hydroxyacyl-CoA dehydrogenase (SCHAD), can lead to metabolic disorders.[6][7]

Diagram 1: General Role of (S)-3-Hydroxyacyl-CoAs in
Metabolism
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Caption: General overview of the role of (S)-3-Hydroxyacyl-CoAs in metabolic pathways.

Experimental Protocols
Specific, detailed experimental protocols for the chemical or enzymatic synthesis of 3(S)-
Hydroxy-4-methyl-pentanoyl-CoA are not readily available in the surveyed literature.

However, a general enzymatic approach for the synthesis of related 3-hydroxyacyl-CoAs

involved in branched-chain amino acid catabolism has been described.[1] This methodology

can serve as a foundational protocol for researchers aiming to synthesize similar molecules.

General Enzymatic Synthesis of 3-Hydroxyacyl-CoAs
This protocol involves a two-step enzymatic reaction:

CoA Ligation: The corresponding 2,3-enoyl free acid is first linked to Coenzyme A. This

reaction can be catalyzed by a CoA transferase, such as glutaconate coenzyme A-
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transferase (GctAB), which is active towards short-chain acids.[1]

Hydration: The resulting 2,3-enoyl-acyl-CoA is then hydrated to produce the 3-hydroxyacyl-

CoA. This step is catalyzed by an enoyl-CoA hydratase, for instance, the human short-chain

enoyl-CoA hydratase (ECHS1).[1]

This method has been successfully used to synthesize compounds like 3-hydroxyisovaleryl-

CoA, 3-hydroxyisobutyryl-CoA, and 2-methyl-3-hydroxybutyryl-CoA.[1]

Diagram 2: General Experimental Workflow for
Enzymatic Synthesis
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Caption: A simplified workflow for the two-step enzymatic synthesis of 3-hydroxyacyl-CoAs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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